Cas no 1432581-09-3 (1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one)

• Product name: 1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 1432581-09-3
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• MDL: MFCD02179897
• CID: 4599437
• PubChem ID: 15521980

1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1-(2,4-dimethyl-1,3-thiazol-5-yl)prop-2-en-1-one
• 2-Propen-1-one, 3-(dimethylamino)-1-(2,4-dimethyl-5-thiazolyl)-, (2E)-
• 1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one

• MDL： MFCD02179897
• Inchi： 1S/C10H14N2OS/c1-7-10(14-8(2)11-7)9(13)5-6-12(3)4/h5-6H,1-4H3/b6-5+
• InChI Key： NCHMJHFUGUCVFT-AATRIKPKSA-N
• SMILES： C(C1SC(C)=NC=1C)(=O)/C=C/N(C)C

Computed Properties

• Exact Mass: 210.083
• Monoisotopic Mass: 210.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 61.4A^2

Additional information on 1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one

Recent Advances in the Study of 1-(Dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one (CAS: 1432581-09-3)

The compound 1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one (CAS: 1432581-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of novel heterocyclic compounds. Its structural features, including the dimethylthiazole and dimethylamino moieties, make it an attractive candidate for the development of new pharmacophores. Researchers have successfully utilized this compound in the synthesis of various derivatives with enhanced biological activity, particularly in the context of antimicrobial and anticancer agents.

One of the key findings from recent research is the compound's ability to modulate specific biological pathways. In vitro studies have demonstrated that 1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one exhibits promising activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound may act by inhibiting key enzymes involved in cell proliferation and survival, although further research is needed to fully elucidate its mode of action.

In addition to its potential anticancer properties, this compound has also shown activity against various microbial pathogens. Recent publications have reported its efficacy against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. These findings underscore the compound's potential as a lead structure for the development of new antimicrobial agents, particularly in light of the growing problem of antibiotic resistance.

The synthesis and optimization of 1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one derivatives have been a focus of recent medicinal chemistry efforts. Researchers have developed several efficient synthetic routes to access this scaffold and its analogs, enabling structure-activity relationship (SAR) studies. These efforts have led to the identification of several promising derivatives with improved pharmacological properties, including enhanced bioavailability and reduced toxicity.

From a drug development perspective, the compound's physicochemical properties have been extensively characterized in recent studies. Its moderate solubility and favorable logP values suggest good drug-like properties, although challenges remain in terms of metabolic stability and in vivo pharmacokinetics. Current research is addressing these issues through structural modifications and formulation strategies.

In conclusion, 1-(dimethyl-1,3-thiazol-5-yl)-3-(dimethylamino)prop-2-en-1-one represents a promising scaffold for medicinal chemistry applications. The latest research highlights its potential in multiple therapeutic areas, particularly in oncology and infectious diseases. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacological profile, and advancing promising derivatives through preclinical development.